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Compound of Interest

Compound Name: (Rac)-LM11A-31

Cat. No.: B12378093 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical information for the handling and

disposal of (Rac)-LM11A-31, a non-peptide p75 neurotrophin receptor (p75NTR) modulator. As

this compound is intended for research use only, adherence to strict laboratory safety

standards is imperative to ensure the well-being of personnel and the integrity of experimental

outcomes.

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling (Rac)-LM11A-31 to

determine the appropriate level of personal protective equipment. The following table outlines

the recommended PPE for various laboratory activities involving this compound.
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Activity Recommended PPE Rationale

Weighing and Dispensing

(Powder)

- Full-face powered air-

purifying respirator (PAPR) or

a properly fitted N95 respirator

with safety glasses or goggles-

Disposable, solid-front lab coat

with tight-fitting cuffs- Double-

gloving (e.g., nitrile)-

Disposable sleeves

High risk of aerosolization and

inhalation of fine powders. Full

respiratory protection and

double-gloving are essential to

prevent exposure.

Solution Preparation

- Chemical safety goggles-

Standard laboratory coat-

Single pair of nitrile gloves

Reduced risk of aerosolization

once the compound is in

solution. Standard PPE is

sufficient to protect against

splashes.

General Handling and In-vivo

Dosing

- Safety glasses- Laboratory

coat- Nitrile gloves

To prevent accidental skin

contact and eye exposure

during routine handling and

administration.

Chemical and Physical Properties
A summary of the key chemical and physical properties of (Rac)-LM11A-31 and its

dihydrochloride salt is provided below. This information is essential for safe handling, storage,

and experimental planning.
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Property (Rac)-LM11A-31
(Rac)-LM11A-31
dihydrochloride

CAS Number 102562-74-3 1214672-15-7[1]

Molecular Formula C₁₂H₂₅N₃O₂ C₁₂H₂₅N₃O₂ • 2HCl

Molecular Weight 243.35 g/mol 316.27 g/mol [2]

Appearance Crystalline solid Not specified

Solubility DMSO: 49 mg/mL Water: 10 mM * 1 mL[1]

Storage
Store at -20°C for up to 3

years (powder)

4°C, stored under nitrogen,

away from moisture[2]

Standard Operating Procedure for a Chemical Spill
In the event of a spill involving (Rac)-LM11A-31 powder, immediate and appropriate action is

necessary to contain the spill and mitigate exposure. The following workflow provides a step-

by-step guide for handling a minor chemical spill. For major spills, evacuate the area and

contact your institution's environmental health and safety (EHS) office immediately.
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Immediate Actions

Assessment & Preparation

Cleanup Procedure

Disposal & Follow-up

Alert Personnel in the Area

Evacuate the Immediate Area

Immediate safety

Secure the Area & Restrict Access

Assess the Spill Size and Risk

Consult the Safety Data Sheet (SDS)

Don Appropriate PPE

Prepare Spill Kit

Gently Cover Spill with Absorbent Pads

Lightly Moisten Powder to Prevent Dust

Carefully Scoop Contaminated Material into a Waste Bag

Clean the Spill Area with a Suitable Solvent

Seal and Label Hazardous Waste Bag

Dispose of Waste via EHS

Decontaminate or Dispose of PPE

Report the Incident

Click to download full resolution via product page

Workflow for handling a minor chemical powder spill.
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Disposal Plan
All materials contaminated with (Rac)-LM11A-31, including unused compound, contaminated

PPE, and spill cleanup materials, must be disposed of as hazardous chemical waste.

Segregate Waste: Collect all contaminated solid waste in a designated, clearly labeled, and

sealed hazardous waste container.

Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical

name: "(Rac)-LM11A-31".

Aqueous Waste: Any aqueous waste containing (Rac)-LM11A-31 should be collected in a

separate, sealed, and clearly labeled container. Do not mix with other waste streams unless

compatibility has been confirmed.

Disposal Request: Contact your institution's EHS office to arrange for the pickup and

disposal of the hazardous waste. Do not dispose of (Rac)-LM11A-31 down the drain or in

the regular trash.

By adhering to these safety and logistical guidelines, researchers can minimize risks and

ensure a safe laboratory environment when working with (Rac)-LM11A-31. Always consult the

most recent Safety Data Sheet (SDS) from your supplier for the most comprehensive and up-

to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12378093#personal-protective-equipment-for-
handling-rac-lm11a-31]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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